
The Isolation and Discovery of Morphine: A
Technical and Historical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Morphenol

Cat. No.: B3343340 Get Quote

Abstract: The isolation of morphine in the early 19th century represents a watershed moment in

the history of pharmacology and medicine. This technical guide provides an in-depth account of

the discovery and isolation of morphine by the German pharmacist Friedrich Wilhelm Adam

Sertürner. It details the experimental protocols he employed, summarizes the physicochemical

properties of the isolated compound, and explores the profound impact of his work on the

nascent field of alkaloid chemistry. This paper includes detailed experimental workflows,

quantitative data tables, and diagrams of the biochemical pathways, offering researchers and

drug development professionals a comprehensive historical and technical perspective on the

world's first plant-derived alkaloid.

Introduction: The Challenge of Opium
For centuries, opium, the dried latex from the opium poppy (Papaver somniferum), was one of

the most effective analgesics available.[1] Its use dates back to at least 3,400 BC in

Mesopotamia, where the Sumerians referred to it as "Hoolgil," the "joy plant".[1] However, its

therapeutic application was fraught with peril. Opium is a complex mixture of over 20 distinct

alkaloids, and the concentration of its active components varies dramatically depending on the

poppy cultivar, growing conditions, and processing methods.[2][3] This variability made

accurate dosing impossible, leading to unpredictable and often fatal outcomes for patients.[4]

[5] This critical challenge spurred a scientific quest to isolate the "principium somniferum," or

the sleep-inducing principle, of opium to enable standardized, safe, and effective pain relief.[5]

[6]
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The Pioneer: Friedrich Wilhelm Adam Sertürner
The pivotal breakthrough in this quest was achieved by Friedrich Wilhelm Adam Sertürner

(1783-1841), a young and largely self-taught pharmacist's assistant in Paderborn, Prussia.[4][7]

Motivated by the inconsistencies and dangers of raw opium he witnessed daily, Sertürner

dedicated his spare time to meticulously experimenting with the substance using the limited

equipment at his disposal.[5][6] Between 1803 and 1805, through a series of methodical

experiments, he became the first person to isolate and identify the active alkaloid in opium.[2]

[4] This achievement not only provided medicine with a potent and quantifiable analgesic but

also effectively launched the field of alkaloid chemistry.[4][6]

Experimental Protocol: The Isolation of Morphine
Sertürner's isolation process, though rudimentary by modern standards, was a landmark in

natural product chemistry. He was the first to successfully separate a pure, crystalline alkaloid

from a plant source. His general methodology involved a series of acid-base extractions and

precipitations.

Detailed Experimental Methodology:
Based on historical accounts, Sertürner's protocol can be reconstructed as follows:

Aqueous Extraction: Crude, dried opium was repeatedly extracted with hot water to dissolve

the water-soluble components, including the meconate salt of morphine.[8]

Ammonia Precipitation: The resulting aqueous solution was then treated with ammonia.[5][8]

As a base, ammonia neutralized the meconic acid, causing the now water-insoluble

morphine base to precipitate out of the solution as a yellowish-white solid.[8][9]

Initial Purification: The precipitate was collected. This crude solid contained the "principium

somniferum."[6]

Acid Dissolution and Re-precipitation: To further purify the substance, Sertürner likely re-

dissolved the precipitate in acid and then re-precipitated it with ammonia. This process would

have helped to remove other impurities.[5]
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Recrystallization: The final step for purification involved recrystallization, likely from an

alcohol-water mixture, to yield the colorless crystals of pure morphine.[3]

This process yielded an organic alkaline compound that was ten times more potent than

processed opium.[7] Sertürner named the substance "morphium" after Morpheus, the Greek

god of dreams, due to its sleep-inducing properties.[8][10] The name was later modified to

"morphine" by the French chemist Joseph Louis Gay-Lussac.[8]

Step 1: Extraction
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Diagram 1: Sertürner's Morphine Isolation Workflow.

Characterization and Early "Clinical" Trials
Sertürner did not stop at isolation. To confirm that he had found the active principle, he

conducted a series of bioassays. He first administered the substance to mice and dogs, noting

its potent effects, which in some cases led to the animals' deaths.[4][9]

In a now-famous and ethically dubious experiment, he administered small doses of the purified

compound to himself and three local boys.[9][11] He observed the effects of pain relief and

euphoria, but also noted that higher doses caused severe nausea, vomiting, and respiratory

depression, nearly leading to a fatal outcome.[8][9] These self-experiments, while dangerous,

definitively proved that the isolated crystalline substance was responsible for both the

therapeutic and the toxic effects of opium.[8]
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Sertürner's discovery paved the way for the chemical characterization of morphine. Though the

empirical formula would not be deduced until 1925 by Sir Robert Robinson, early studies began

to quantify its properties.[8]

Property Value Source

Chemical Formula C₁₇H₁₉NO₃ [12]

Molecular Weight 285.34 g/mol [13]

Appearance
White crystalline powder,

needles
[14]

Taste Bitter [14]

Melting Point 255 °C [14]

pH (Saturated Solution) 8.5 [12]

Solubility in Water Poor (approx. 0.2 g/L) [12]

Solubility of Salts

Morphine salts (e.g., sulfate,

hydrochloride) are ~300x more

water-soluble.

[12]
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Date Milestone Key Figure(s)

c. 1804
First isolation of morphine from

opium.
Friedrich Sertürner

1817

Detailed publication of the

isolation and effects of

"morphium".

Friedrich Sertürner

1827
First commercial production of

morphine.
Heinrich Emanuel Merck

1832
Isolation of codeine from

opium.
Pierre Jean Robiquet

1853
Invention of the hypodermic

syringe, enabling injection.
Alexander Wood

1925
Correct molecular structure of

morphine deduced.
Sir Robert Robinson

1952
First total synthesis of

morphine in a laboratory.
Marshall D. Gates, Jr.

Mechanism of Action: A Modern Perspective
While Sertürner identified morphine's effects, the underlying biological mechanism remained

unknown for over a century. It is now understood that morphine exerts its powerful analgesic

effects by acting as an agonist primarily at the μ-opioid receptor (MOR) within the central

nervous system (CNS).[10][13] Binding to this receptor initiates a cascade of intracellular

signals that ultimately block pain transmission. Morphine also has agonistic activity at the κ-

opioid (KOR) and δ-opioid (DOR) receptors, which contribute to its full spectrum of effects.[10]

The activation of the MOR is responsible for not only the desired analgesia but also for the

significant side effects of sedation, euphoria, respiratory depression, and physical dependence.

[10]
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Diagram 2: Simplified Primary Signaling Pathway of Morphine.

Conclusion
Friedrich Sertürner's isolation of morphine was a transformative event that bridged the gap

between herbal remedies and modern pharmacology. His work provided the first evidence that

a single chemical compound was responsible for the medicinal properties of a plant,

establishing the foundation of alkaloid chemistry and the principle of active ingredients.[4][11]

The ability to administer a pure, standardized dose of morphine revolutionized pain

management and surgery.[4] However, this discovery also unleashed a substance with a high

potential for addiction, creating a dual legacy that continues to challenge medicine and society.

[7][15] The history of morphine's discovery remains a compelling narrative of scientific curiosity,

meticulous experimentation, and profound impact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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